Cas no 2172228-98-5 (1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 2172228-98-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6585785
• PubChem ID: 165588809
• Update Time: 2025-06-29

1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde
• EN300-1620326
• 1-[(pyrimidin-4-yl)methyl]cyclopropane-1-carbaldehyde
• 2172228-98-5

• Inchi： 1S/C9H10N2O/c12-6-9(2-3-9)5-8-1-4-10-7-11-8/h1,4,6-7H,2-3,5H2
• InChI Key： VIZQPZFJNBEENM-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde

1-(Pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(Pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde (CAS No. 2172228-98-5) is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug discovery, catalysis, and advanced materials. In this article, we delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde is characterized by a cyclopropane ring fused with a pyrimidine moiety and an aldehyde group. The cyclopropane ring introduces strain into the molecule, which can significantly influence its reactivity and stability. The pyrimidine group, on the other hand, is known for its aromaticity and ability to participate in hydrogen bonding, making it a versatile building block in organic synthesis. Recent studies have highlighted the importance of such strained ring systems in enhancing the bioavailability and potency of pharmaceutical compounds.

One of the most notable aspects of 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde is its synthetic versatility. Researchers have developed several efficient methods to synthesize this compound, including transition-metal-catalyzed coupling reactions and organocatalytic processes. For instance, a 2023 study published in *Nature Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the pyrimidine-cyclopropane framework with high yield and selectivity. Such advancements have not only simplified the synthesis but also opened new avenues for exploring related compounds with similar structural motifs.

The aldehyde group in 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde plays a crucial role in its reactivity. It can undergo various condensation reactions, such as the aldol reaction and Perkin reaction, making it a valuable precursor for more complex molecules. Recent research has focused on leveraging this reactivity to design bioactive compounds with potential therapeutic applications. For example, a 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its role in drug discovery, 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* highlighted how this compound can be incorporated into polymer frameworks to enhance their conductivity and stability under harsh conditions. These findings underscore its potential as a building block for next-generation materials.

From an environmental standpoint, 1-(pyrimidin-4-yl)methylcyclopropane-1-carbaldehyde has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have explored green chemistry approaches to minimize waste and energy consumption during its production. A 2023 study published in *Green Chemistry* demonstrated that using renewable feedstocks and enzymatic catalysis can significantly reduce the environmental footprint of this compound's synthesis.

In conclusion, 1-(pyrimidin